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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of commercially available small molecule

inhibitors targeting the homologous histone acetyltransferases (HATs), EP300 and CREBBP.

The information presented herein is intended to assist researchers in selecting the most

appropriate chemical probe for their studies by providing a comprehensive overview of their

mechanisms of action, supporting experimental data, and detailed protocols for orthogonal

validation.

Mechanism of Action of EP300/CREBBP Inhibitors
EP300 (also known as p300) and CREBBP (CREB-binding protein) are crucial transcriptional

co-activators that play a pivotal role in regulating gene expression. They function by acetylating

histone proteins, primarily at histone H3 lysine 27 (H3K27ac), which leads to a more open

chromatin structure and facilitates gene transcription. Additionally, they acetylate a wide array

of non-histone proteins, thereby modulating their function. Dysregulation of EP300/CREBBP

activity is implicated in various diseases, including cancer, making them attractive therapeutic

targets.[1][2]

The small molecule inhibitors discussed in this guide primarily act by competitively binding to

the histone acetyltransferase (HAT) domain of EP300 and CREBBP, thereby preventing the

binding of the natural substrate, acetyl-CoA. This inhibition leads to a global reduction in

histone acetylation, particularly H3K27ac, and subsequent downregulation of target gene

expression, ultimately impacting cell proliferation and survival in cancer cells.[1][3][4]
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Comparative Performance of EP300/CREBBP
Inhibitors
The following tables summarize the in vitro potency of several widely used EP300/CREBBP

inhibitors. It is important to note that while a compound named "Ep300/CREBBP-IN-2" was the

focus of this guide, no public data was available for a molecule with this specific designation.

Therefore, we present data for other well-characterized inhibitors.

Table 1: Biochemical Potency of EP300/CREBBP Inhibitors
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Inhibitor Target(s) IC50 (nM) Ki (nM)
Assay
Conditions

A-485 p300/CBP
p300: 9.8, CBP:

2.6[5]
-

Catalytic HAT

assay

p300 HAT 60[6] -

EP300 44.8[1][7] -

TR-FRET assay

(50 nM Acetyl-

CoA)

EP300 1300[1][7] -

TR-FRET assay

(5 µM Acetyl-

CoA)

iP300w EP300 15.8[1][7] -

TR-FRET assay

(50 nM Acetyl-

CoA)

CPI-1612 EP300 HAT 8.1[8][9] -

Full-length

EP300
<0.5[8][9] -

Full-length CBP 2.9[8][9] -

EP300 10.7[1][7] -

TR-FRET assay

(50 nM Acetyl-

CoA)

C646 p300 - 400[10][11][12]
Cell-free HAT

assay

p300 IC50: 1600[13] -

Ep300/CREBBP-

IN-8
EP300 14[14] -

CREBBP 18[14] -

Table 2: Cellular Activity of EP300/CREBBP Inhibitors
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Inhibitor Cell Line
Cellular IC50/GI50
(nM)

Measured Endpoint

A-485 PC3 EC50: 73[6] H3K27ac reduction

CPI-1612 JEKO-1 <7.9[8][9] Cell proliferation

ER+ Breast Cancer

Cells
GI50: <100[15] Growth inhibition

C646 MCF7 IC50: 26,090[10]
Antiproliferative

activity

Ep300/CREBBP-IN-8 LK2 GI50: 85,917[14] Cell growth inhibition

TE-8 GI50: 112,922[14] Cell growth inhibition

Experimental Protocols for Orthogonal Validation
To validate the on-target effects of EP300/CREBBP inhibitors, a combination of biochemical

and cellular assays is recommended. Here, we provide detailed protocols for key experiments.

Western Blot for Histone Acetylation
This protocol is used to assess the global changes in histone acetylation levels upon inhibitor

treatment.

Materials:

Cells of interest

EP300/CREBBP inhibitor and vehicle control (e.g., DMSO)

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Protein quantification assay (e.g., BCA assay)

SDS-PAGE gels and running buffer

Transfer apparatus and membranes (e.g., nitrocellulose)
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Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-H3K27ac, anti-total Histone H3)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Seed cells and allow them to adhere overnight.

Treat cells with the EP300/CREBBP inhibitor at various concentrations and a vehicle control

for the desired time (e.g., 24 hours).

Harvest cells and lyse them using lysis buffer on ice.

Quantify protein concentration using a standard assay.

Denature protein lysates by boiling in Laemmli buffer.

Separate proteins by SDS-PAGE.

Transfer proteins to a nitrocellulose membrane.

Block the membrane in blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody (e.g., anti-H3K27ac, diluted in blocking

buffer) overnight at 4°C.[16][17][18][19]

Wash the membrane three times with TBST.

Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane three times with TBST.

Visualize protein bands using a chemiluminescent substrate and an imaging system.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://docs.abcam.com/pdf/protocols/Histone_western_blotting.pdf
https://www.abcam.com/en-us/technical-resources/protocols/histone-western-blot
https://www.pubcompare.ai/protocol/1851r4sBwGXEOgestX7q/
https://www.cellsignal.com/learn-and-support/protocols/protocol-western
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Normalize the H3K27ac signal to the total Histone H3 signal to account for loading

differences.

Cell Viability Assay (MTT Assay)
This assay measures the metabolic activity of cells as an indicator of cell viability and

proliferation.

Materials:

Cells of interest

EP300/CREBBP inhibitor and vehicle control

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Plate reader

Procedure:

Seed cells in a 96-well plate at a predetermined optimal density.

Allow cells to adhere overnight.

Treat cells with a serial dilution of the EP300/CREBBP inhibitor and a vehicle control.

Incubate the plate for the desired duration (e.g., 72 hours).

Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple

precipitate is visible.[20][21][22]

Add 100-150 µL of solubilization solution to each well and mix thoroughly to dissolve the

formazan crystals.
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Read the absorbance at 570 nm using a plate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value.

Chromatin Immunoprecipitation (ChIP)
ChIP is used to determine if a specific protein (e.g., a transcription factor) is associated with

specific genomic regions.

Materials:

Cells of interest

EP300/CREBBP inhibitor and vehicle control

Formaldehyde (for cross-linking)

Glycine (to quench cross-linking)

Cell lysis and nuclear lysis buffers

Sonicator or micrococcal nuclease for chromatin shearing

ChIP-validated antibody against the protein of interest (and IgG control)

Protein A/G magnetic beads

Wash buffers

Elution buffer

RNase A and Proteinase K

DNA purification kit

qPCR reagents

Procedure:
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Treat cells with the inhibitor and vehicle control.

Cross-link proteins to DNA by adding formaldehyde directly to the culture medium and

incubating for 10 minutes at room temperature.[23][24]

Quench the cross-linking reaction with glycine.

Harvest and lyse the cells to isolate nuclei.

Shear the chromatin by sonication to obtain DNA fragments of 200-1000 bp.

Pre-clear the chromatin with protein A/G beads.

Incubate the sheared chromatin with the specific antibody (or IgG control) overnight at 4°C

with rotation.

Capture the antibody-protein-DNA complexes with protein A/G beads.

Wash the beads to remove non-specific binding.

Elute the protein-DNA complexes from the beads.

Reverse the cross-links by heating at 65°C.

Treat with RNase A and Proteinase K to remove RNA and protein.

Purify the DNA using a DNA purification kit.

Analyze the enrichment of specific DNA sequences by qPCR.
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Caption: EP300/CREBBP signaling pathway and point of inhibition.
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Caption: Workflow for orthogonal validation of EP300/CREBBP inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-s-mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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